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Introduction

In the landscape of neuroscience and pharmacology, understanding the dynamics of
neurotransmitter release is paramount. Dopamine, a key neuromodulator, is implicated in a
vast array of physiological and pathological processes, including motor control, motivation,
reward, and addiction.[1] In vivo microdialysis is a powerful and widely utilized technique that
allows for the sampling of endogenous substances, such as dopamine, from the extracellular
fluid of specific brain regions in awake, freely moving animals.[2][3] This application note
provides a detailed protocol for measuring dopamine release in vivo using microdialysis,
coupled with high-performance liquid chromatography with electrochemical detection (HPLC-
ECD) for analysis.

This document will guide researchers through the critical steps of a microdialysis experiment,
from surgical implantation of the probe to the analysis and interpretation of the collected data.
Adherence to these protocols will facilitate the acquisition of reliable and reproducible data,

crucial for advancing our understanding of dopaminergic systems in both health and disease.

Principle of Microdialysis

Microdialysis is a sampling technique based on the passive diffusion of substances across a
semi-permeable membrane.[2] A small, specialized probe, with a dialysis membrane at its tip, is
surgically implanted into the brain region of interest.[4] This probe is continuously perfused with
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a physiological solution, typically artificial cerebrospinal fluid (aCSF), at a low flow rate. As the
aCSF passes through the probe, small molecules in the extracellular fluid, including dopamine,
diffuse across the membrane down their concentration gradient and are collected in the
outgoing perfusate, referred to as the dialysate. The collected dialysate can then be analyzed
to determine the concentration of the target analyte.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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